Cas no 1271189-38-8 (3-{[(4-methylpyrimidin-2-yl)amino]methyl}benzoic acid)

• Product Name: 3-{[(4-methylpyrimidin-2-yl)amino]methyl}benzoic acid
• CAS No: 1271189-38-8
• MF: C₁₃H₁₃N₃O₂
• MW: 243.261222600937
• CID: 4585312
• PubChem ID: 55154185
• Update Time: 2025-05-19

3-{[(4-methylpyrimidin-2-yl)amino]methyl}benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{[(4-methylpyrimidin-2-yl)amino]methyl}benzoic acid
• Benzoic acid, 3-[[(4-methyl-2-pyrimidinyl)amino]methyl]-

• Inchi： 1S/C13H13N3O2/c1-9-5-6-14-13(16-9)15-8-10-3-2-4-11(7-10)12(17)18/h2-7H,8H2,1H3,(H,17,18)(H,14,15,16)
• InChI Key： MDJFNGBAXBUZFB-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=CC(CNC2=NC=CC(C)=N2)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids

Additional information on 3-{[(4-methylpyrimidin-2-yl)amino]methyl}benzoic acid

3-{[(4-methylpyrimidin-2-yl)amino]methyl}benzoic acid (CAS No. 1271189-38-8): A Comprehensive Overview

The compound 3-{[(4-methylpyrimidin-2-yl)amino]methyl}benzoic acid, identified by the CAS registry number CAS No. 1271189-38-8, is a chemically synthesized organic compound with significant potential in various scientific and industrial applications. This compound belongs to the class of benzoic acids, which are widely studied for their versatile properties in pharmaceuticals, agrochemicals, and material sciences. The structure of this compound consists of a benzoic acid moiety linked to a substituted pyrimidine ring through an amino group, making it a unique derivative with distinct chemical and biological characteristics.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound, leveraging modern methodologies such as microwave-assisted synthesis and catalytic processes. These techniques have not only improved the yield but also enhanced the purity of the product, making it more suitable for high-end applications. The synthesis involves the coupling of a substituted pyrimidine derivative with a benzoic acid group, followed by functionalization to achieve the desired structure. The optimization of reaction conditions has been a focal point in recent studies, with researchers exploring the use of eco-friendly solvents and catalysts to minimize environmental impact.

The chemical structure of 3-{[(4-methylpyrimidin-2-yl)amino]methyl}benzoic acid plays a crucial role in its pharmacological activity. The presence of the pyrimidine ring, a heterocyclic aromatic system, contributes to its stability and bioavailability. Pyrimidines are known for their ability to form hydrogen bonds and interact with biological targets, making them valuable in drug design. The methyl group attached to the pyrimidine ring further modulates the electronic properties of the molecule, enhancing its binding affinity to specific receptors or enzymes.

Recent studies have highlighted the potential of this compound as a lead molecule in drug discovery programs targeting various therapeutic areas. For instance, research has shown that derivatives of this compound exhibit promising anti-inflammatory and antioxidant activities, which could be harnessed for developing novel treatments for chronic diseases such as arthritis and neurodegenerative disorders. Additionally, its ability to inhibit key enzymes involved in metabolic pathways has drawn attention from researchers exploring metabolic disorders and cancer therapy.

In terms of application, 3-{[(4-methylpyrimidin-2-yl)amino]methyl}benzoic acid has shown potential in the field of agrochemistry as well. Its ability to act as a plant growth regulator or an elicitor of defense mechanisms in crops has been explored in recent agricultural studies. This property could be exploited to develop eco-friendly pesticides or growth enhancers that promote sustainable agriculture without adverse environmental effects.

The versatility of this compound is further underscored by its role in material science applications. Its unique chemical structure makes it a candidate for designing advanced materials such as sensors, conductive polymers, and drug delivery systems. Researchers have investigated its potential as a building block for constructing supramolecular assemblies or stimuli-responsive materials, which could find applications in nanotechnology and biomedical engineering.

In conclusion, 3-{[(4-methylpyrimidin-2-yl)amino]methyl}benzoic acid (CAS No. 1271189-38-8) stands out as a multifaceted compound with immense potential across diverse fields. Its chemical structure, synthesis methods, and biological activities make it a valuable asset in scientific research and industrial applications. As ongoing studies continue to unravel its full potential, this compound is poised to contribute significantly to advancements in medicine, agriculture, and materials science.